Cas no 86518-88-9 ( )

• Product Name: &nbsp
• CAS No: 86518-88-9
• MF: C₁₁H₁₉ClO
• MW: 202.720962762833
• CID: 880887
• PubChem ID: 13224609
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-(1-butylcyclopentyl)-2-chloroethanone
• Ethanone, 1-(1-butylcyclopentyl)-2-chloro- (9CI)
• DTXSID70529874
• 86518-88-9
• 1-(1-Butylcyclopentyl)-2-chloroethan-1-one
•  

• Inchi： 1S/C11H19ClO/c1-2-3-6-11(10(13)9-12)7-4-5-8-11/h2-9H2,1H3
• InChI Key： PXBCCEGAEUOHDT-UHFFFAOYSA-N
• SMILES： ClCC(C1(CCCC)CCCC1)=O

Computed Properties

• Exact Mass: 202.1124429g/mol
• Monoisotopic Mass: 202.1124429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų